Cas no 77209-76-8 (7-Oxabicyclo[4.1.0]hept-4-ene-2,3-diol)

• Product Name: 7-Oxabicyclo[4.1.0]hept-4-ene-2,3-diol
• CAS No: 77209-76-8
• MF: C₆H₈O₃
• MW: 128.125922203064
• CID: 571749
• PubChem ID: 127540
• Update Time: 2025-04-19

7-Oxabicyclo[4.1.0]hept-4-ene-2,3-diol Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[4.1.0]hept-4-ene-2,3-diol
• 7-Oxabicyclo(4.1.0)hept-4-ene-2,3-diol
• 3,4-epoxy-1,2,3,4-tetrahydrobenzene-1,2-diol
• 1,2-Bde
• 1,2-Dihydroxy-3,4-epoxide-1,2,3,4-tetrahydrobenzene
• 77209-76-8

• Inchi： 1S/C6H8O3/c7-3-1-2-4-6(9-4)5(3)8/h1-8H
• InChI Key： JKZWMSHRWLYMOD-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(C12)O)O

Computed Properties

• Exact Mass: 128.047
• Monoisotopic Mass: 128.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 53Ų

Experimental Properties

• Density: 1.534
• Boiling Point: 281.5°C at 760 mmHg
• Flash Point: 124.1°C
• Refractive Index: 1.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols